![molecular formula C9H10ClNO4 B3010512 Dimethylpyridine-3,5-dicarboxylate hydrochloride CAS No. 157226-85-2](/img/structure/B3010512.png)
Dimethylpyridine-3,5-dicarboxylate hydrochloride
Overview
Description
Dimethylpyridine-3,5-dicarboxylate is a compound useful in organic synthesis . It is a hydrogen source in conjugate reduction and organocatalytic reductive amination .
Synthesis Analysis
Dialkyl 1,4-dihydro-2,6-dimethylpyridine-3,5-dicarboxylates have been prepared in a batch mode under conventional heating as well as under continuous flow conditions . The synthesis of oxidovanadium complexes through their reaction with NH4VO3 in methanol has also been reported .Molecular Structure Analysis
The molecular formula of Dimethylpyridine-3,5-dicarboxylate is C9H9NO4 . Its average mass is 195.172 Da and its monoisotopic mass is 195.053162 Da .Chemical Reactions Analysis
Dimethylpyridine-3,5-dicarboxylate is used as a hydrogen source in conjugate reduction and organocatalytic reductive amination . It has also been used in the synthesis of oxidovanadium complexes .Physical And Chemical Properties Analysis
Dimethylpyridine-3,5-dicarboxylate has a melting point of 84-85 °C and a predicted boiling point of 267.6±20.0 °C . Its predicted density is 1.231±0.06 g/cm3 . It is soluble in Chloroform, Dichloromethane, and Methanol .Safety and Hazards
The safety symbol for Dimethylpyridine-3,5-dicarboxylate is GHS07, indicating that it may be harmful if swallowed, causes skin irritation, and causes serious eye irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and if in eyes, rinsing cautiously with water for several minutes .
properties
IUPAC Name |
dimethyl pyridine-3,5-dicarboxylate;hydrochloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO4.ClH/c1-13-8(11)6-3-7(5-10-4-6)9(12)14-2;/h3-5H,1-2H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPZFNLGPJXWMMF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CN=C1)C(=O)OC.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.63 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Dimethylpyridine-3,5-dicarboxylate hydrochloride |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.